Cas no 1095822-84-6 (butyl 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate)

• Product Name: butyl 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate
• CAS No: 1095822-84-6
• MF: C₁₂H₁₅N₃O₂
• MW: 233.27
• MDL: MFCD32068293
• CID: 5096212
• PubChem ID: 57538091
• Update Time: 2026-03-02

butyl 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• butyl 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate
• 1095822-84-6
• SCHEMBL12590789
• SY322941
• 4-Boc-6-methyl-7H-pyrrolo[2,3-d]pyrimidine
• BS-43754
• P19216
• MFCD32068293

• MDL： MFCD32068293
• Inchi： 1S/C12H15N3O2/c1-3-4-5-17-12(16)10-9-6-8(2)15-11(9)14-7-13-10/h6-7H,3-5H2,1-2H3,(H,13,14,15)
• InChI Key： FMWKPWNPPRIYNF-UHFFFAOYSA-N
• SMILES： C1=NC(C(OCCCC)=O)=C2C=C(C)NC2=N1

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9Ų

Additional information on butyl 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate

Butyl 6-Methyl-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylate (CAS No. 1095822-84-6): A Comprehensive Overview

Butyl 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate (CAS No. 1095822-84-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological properties, and recent research advancements of butyl 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate.

Chemical Structure and Synthesis: The molecular formula of butyl 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate is C₁₅H₁₈N₂O₂, with a molecular weight of approximately 266.31 g/mol. The compound features a pyrrolopyrimidine core with a butyl ester group attached to the carboxylic acid moiety at the C4 position and a methyl group at the C6 position. The synthesis of butyl 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate typically involves multi-step reactions, including the formation of the pyrrolopyrimidine ring and subsequent esterification. Recent studies have explored various synthetic routes to improve yield and purity, such as microwave-assisted synthesis and catalytic methods.

Biological Properties: Pyrrolopyrimidines like butyl 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate have been extensively studied for their pharmacological activities. One of the key areas of interest is their potential as inhibitors of various kinases, which are enzymes involved in cell signaling pathways and are often dysregulated in diseases such as cancer. Research has shown that certain derivatives of pyrrolopyrimidines can selectively inhibit specific kinases, making them promising candidates for targeted therapy.

In addition to kinase inhibition, butyl 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate has been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. These findings suggest that butyl 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate may have therapeutic potential in inflammatory diseases such as arthritis and inflammatory bowel disease.

Clinical Applications: The therapeutic potential of butyl 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate has led to its evaluation in preclinical and early-stage clinical trials. Preclinical studies have shown promising results in reducing tumor growth and inhibiting metastasis in animal models of cancer. These findings have paved the way for further clinical investigation to assess the safety and efficacy of this compound in human subjects.

In parallel with its anti-cancer properties, butyl 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate has also been evaluated for its neuroprotective effects. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Literature Review: Recent publications have highlighted several advancements in the understanding and application of butyl 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate. For instance, a study published in the Journal of Medicinal Chemistry reported the development of novel derivatives with enhanced kinase inhibition properties. Another study in the European Journal of Medicinal Chemistry explored the anti-inflammatory mechanisms of action of this compound at a molecular level.

The structural modifications of butyl 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate have also been a focus of recent research. Scientists have investigated how changes to the substituents on the pyrrolopyrimidine ring affect its biological activity and pharmacokinetic properties. These studies have provided valuable insights into optimizing the compound for therapeutic use.

FUTURE DIRECTIONS: Despite significant progress in understanding the properties and potential applications of butyl 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate, further research is needed to fully realize its therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties to improve bioavailability and reduce side effects. Additionally, more extensive clinical trials are necessary to validate its efficacy in treating various diseases.

In conclusion,